Cas no 871497-65-3 (4-(Chloromethyl)-2-(4-fluorophenoxymethyl)-1,3-thiazole)

4-(Chloromethyl)-2-(4-fluorophenoxymethyl)-1,3-thiazole structure
871497-65-3 structure
Product Name:4-(Chloromethyl)-2-(4-fluorophenoxymethyl)-1,3-thiazole
CAS No:871497-65-3
MF:C11H9ClFNOS
MW:257.711663961411
CID:844421
PubChem ID:7131053
Update Time:2025-04-19

4-(Chloromethyl)-2-(4-fluorophenoxymethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 4-(CHLOROMETHYL)-2-[(4-FLUOROPHENOXY)METHYL]-1,3-THIAZOLE
    • 4-(chloromethyl)-2-(4-fluorophenoxymethyl)-1,3-thiazole
    • 4-(Chloromethyl)-2-((4-fluorophenoxy)methyl)thiazole
    • Z108564454
    • EN300-14729
    • AKOS000118255
    • CS-0234782
    • MFCD07352279
    • J-513690
    • 871497-65-3
    • G19692
    • 4-(Chloromethyl)-2-(4-fluorophenoxymethyl)-1,3-thiazole
    • MDL: MFCD07352279
    • Inchi: 1S/C11H9ClFNOS/c12-5-9-7-16-11(14-9)6-15-10-3-1-8(13)2-4-10/h1-4,7H,5-6H2
    • InChI Key: ZPWHNYPDMVGDOC-UHFFFAOYSA-N
    • SMILES: ClCC1=CSC(COC2C=CC(=CC=2)F)=N1

Computed Properties

  • Exact Mass: 257.0077409g/mol
  • Monoisotopic Mass: 257.0077409g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 50.4Ų

4-(Chloromethyl)-2-(4-fluorophenoxymethyl)-1,3-thiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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4-(Chloromethyl)-2-(4-fluorophenoxymethyl)-1,3-thiazole
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$ 50.00 2022-06-06
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Enamine
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Enamine
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